1-(Methylsulfonyl)-4-[4-(1-naphthyl)-1,3-thiazol-2-yl]piperazine

• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol
• IUPAC Name: 2-(4-methylsulfonylpiperazin-1-yl)-4-naphthalen-1-yl-1,3-thiazole
• InChI: InChI=1S/C18H19N3O2S2/c1-25(22,23)21-11-9-20(10-12-21)18-19-17(13-24-18)16-8-4-6-14-5-2-3-7-15(14)16/h2-8,13H,9-12H2,1H3
• InChI Key: QCHZRIAVTQZHGU-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N1CCN(CC1)C2=NC(=CS2)C3=CC=CC4=CC=CC=C43

Description

1-(Methylsulfonyl)-4-[4-(1-naphthyl)-1,3-thiazol-2-yl]piperazine, also known as MNTX, is a synthetic compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential use in the treatment of neuropathic pain and opioid-induced constipation.

Mechanism of Action

1-(Methylsulfonyl)-4-[4-(1-naphthyl)-1,3-thiazol-2-yl]piperazine is a selective antagonist of the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. By blocking the mu-opioid receptor, 1-(Methylsulfonyl)-4-[4-(1-naphthyl)-1,3-thiazol-2-yl]piperazine can reduce the side effects of opioids such as constipation and respiratory depression while maintaining their analgesic effects.
Biochemical and Physiological Effects:
1-(Methylsulfonyl)-4-[4-(1-naphthyl)-1,3-thiazol-2-yl]piperazine has been shown to have a good safety profile with minimal side effects. It is rapidly absorbed and eliminated from the body, with a half-life of approximately 2 hours. 1-(Methylsulfonyl)-4-[4-(1-naphthyl)-1,3-thiazol-2-yl]piperazine does not appear to have any significant effect on the cardiovascular or respiratory systems, making it a safe option for patients with cardiovascular or respiratory conditions.

Advantages and Limitations for Lab Experiments

1-(Methylsulfonyl)-4-[4-(1-naphthyl)-1,3-thiazol-2-yl]piperazine has several advantages for use in lab experiments. It is a highly selective antagonist of the mu-opioid receptor, making it a useful tool for studying the role of this receptor in pain and opioid-induced constipation. However, one limitation of 1-(Methylsulfonyl)-4-[4-(1-naphthyl)-1,3-thiazol-2-yl]piperazine is its relatively short half-life, which may require frequent dosing in animal studies.

Future Directions

There are several future directions for research on 1-(Methylsulfonyl)-4-[4-(1-naphthyl)-1,3-thiazol-2-yl]piperazine. One area of interest is the potential use of 1-(Methylsulfonyl)-4-[4-(1-naphthyl)-1,3-thiazol-2-yl]piperazine in the treatment of other types of pain, such as cancer pain and inflammatory pain. Another area of interest is the development of new formulations of 1-(Methylsulfonyl)-4-[4-(1-naphthyl)-1,3-thiazol-2-yl]piperazine that can provide sustained release and longer duration of action. Additionally, further studies are needed to fully understand the mechanism of action of 1-(Methylsulfonyl)-4-[4-(1-naphthyl)-1,3-thiazol-2-yl]piperazine and its potential interactions with other drugs.

Synthesis Methods

The synthesis of 1-(Methylsulfonyl)-4-[4-(1-naphthyl)-1,3-thiazol-2-yl]piperazine involves the reaction of 1-naphthyl-2-thiourea with 1-(methylsulfonyl)piperazine in the presence of a base. The reaction yields 1-(Methylsulfonyl)-4-[4-(1-naphthyl)-1,3-thiazol-2-yl]piperazine as a white crystalline solid with a melting point of 246-248°C. The purity of the compound can be confirmed by thin-layer chromatography and spectroscopic techniques such as NMR and IR.

Scientific Research Applications

1-(Methylsulfonyl)-4-[4-(1-naphthyl)-1,3-thiazol-2-yl]piperazine has been studied extensively for its potential use in the treatment of neuropathic pain and opioid-induced constipation. It has been shown to be effective in reducing pain and improving bowel function in animal models. Clinical trials have also demonstrated its efficacy in reducing pain and improving quality of life in patients with neuropathic pain and opioid-induced constipation.